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Compound of Interest

(S)-tert-Butyl (2-hydroxy-1-
Compound Name:
phenylethyl)carbamate

Cat. No.: B040187

In-Depth Technical Guide on (S)-tert-Butyl (2-
hydroxy-1-phenylethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate, a chiral building block frequently utilized
in organic synthesis. The document details its melting point and solubility characteristics,
outlines the experimental protocols for these determinations, and presents a logical workflow
for its physicochemical characterization.

Core Physicochemical Properties

(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate, also known as BOC-L-Phenylglycinol, is
a white crystalline solid. Its key physical properties are summarized in the table below.
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Property Value Reference
CAS Number 117049-14-6 N/A
Molecular Formula C13H19NO3 N/A
Molecular Weight 237.29 g/mol
Melting Point 136-139 °C
Appearance White to light yellow

powder/crystal
Water Solubility Insoluble

Note: Quantitative solubility data in common organic solvents such as methanol, ethanol, or
dimethyl sulfoxide (DMSO) is not readily available in the reviewed literature.

Experimental Protocols

Detailed methodologies for determining the melting point and solubility of (S)-tert-Butyl (2-
hydroxy-1-phenylethyl)carbamate are crucial for its application in research and development.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity. The capillary method is a standard technique for this
measurement.

Objective: To determine the temperature range over which (S)-tert-Butyl (2-hydroxy-1-
phenylethyl)carbamate transitions from a solid to a liquid.

Methodology:

o Sample Preparation: A small amount of the dry, crystalline compound is finely crushed and
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block or oil bath and a thermometer or an electronic temperature sensor.
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» Heating and Observation: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per
minute) as it approaches the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the last crystal melts is recorded as the
completion of melting. The range between these two temperatures is the melting point range.

Solubility Determination

Solubility is a fundamental property that influences a compound's bioavailability and formulation
development. The shake-flask method is a widely accepted technique for determining
equilibrium solubility.

Objective: To determine the concentration of a saturated solution of (S)-tert-Butyl (2-hydroxy-
1-phenylethyl)carbamate in a specific solvent at a given temperature.

Methodology:

o Sample Preparation: An excess amount of the solid compound is added to a known volume
of the desired solvent (e.g., water, ethanol, buffer solution) in a sealed flask.

o Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature for a
prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the
dissolved and undissolved solute.

» Phase Separation: After equilibration, the undissolved solid is separated from the solution by
centrifugation and/or filtration through a fine-pore filter (e.g., 0.22 pm).

e Concentration Analysis: The concentration of the compound in the clear, filtered supernatant
is determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

» Solubility Calculation: The determined concentration represents the equilibrium solubility of
the compound in that solvent at the specified temperature.

Physicochemical Characterization Workflow
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As (S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate is primarily a synthetic intermediate, a
specific biological signaling pathway is not applicable. Instead, a logical workflow for its
physicochemical characterization is presented below. This workflow outlines the essential steps
for a comprehensive evaluation of a new batch or synthesized sample of the compound.

Physicochemical Characterization Workflow

Sample Acquisition
(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate

Visual Inspection Chromatographic Analysis
(Appearance, Color) (Purity Confirmation, e.g., HPLC)

Melting Point Determination Solubility Screening
(Purity Assessment) (Qualitative in various solvents)

Quantitative Solubility Spectroscopic Analysis
(Shake-Flask Method) (Structure Confirmation, e.g., NMR, IR)

Data Compilation and Reporting

Click to download full resolution via product page

Physicochemical Characterization Workflow

This diagram illustrates a systematic approach to characterizing (S)-tert-Butyl (2-hydroxy-1-
phenylethyl)carbamate, starting from sample acquisition and proceeding through visual
inspection, determination of physical constants like melting point and solubility, and concluding
with structural and purity confirmation via spectroscopic and chromatographic techniques.
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 To cite this document: BenchChem. [(S)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate
melting point and solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040187#s-tert-butyl-2-hydroxy-1-phenylethyl-
carbamate-melting-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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